2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(3-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C18H15ClFN3O3S2/c1-11-2-5-13(8-16(11)20)21-17(24)9-14-10-27-18(22-14)23-28(25,26)15-6-3-12(19)4-7-15/h2-8,10H,9H2,1H3,(H,21,24)(H,22,23)
• InChI Key: RPCPUCSOVVVENJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)Cl)F
• Molecular Formula: C18H15ClFN3O3S2
• Molecular Weight: 439.9 g/mol

Description

2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C18H15ClFN3O3S2 and its molecular weight is 439.9. The purity is usually 95%.
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Scientific Research Applications

Structure-Activity Relationships in Drug Development

Research into similar sulfonamide derivatives reveals insights into their structure-activity relationships, particularly in the context of developing inhibitors for enzymes or receptors important in disease processes. For example, a study on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors highlights the exploration of various heterocycles to improve metabolic stability in drug development (Stec et al., 2011).

Anticancer Activity

Sulfonamide derivatives have been explored for their potential anticancer activity. A study synthesizing novel sulfonamide derivatives demonstrated cytotoxic activity against breast and colon cancer cell lines, showcasing the therapeutic potential of these compounds in oncology (Ghorab et al., 2015).

Anticonvulsant Agents

Compounds containing a sulfonamide moiety have been evaluated for their anticonvulsant activities. One study synthesized derivatives that showed protection against induced convulsions, indicating the potential for development as anticonvulsant drugs (Farag et al., 2012).

Antimicrobial Activity

Sulfonamide-based compounds have been investigated for their antimicrobial properties. Research into sulfide and sulfone derivatives of thiazole compounds revealed activity against both bacterial and fungal pathogens, suggesting applications in treating infections (Badiger et al., 2013).

Carbonic Anhydrase Inhibition

Some sulfonamide derivatives have been studied for their ability to inhibit carbonic anhydrase, an enzyme involved in various physiological processes. This research has implications for treating conditions like glaucoma, epilepsy, and cancer (Carta et al., 2017).